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Compound of Interest

Compound Name: Meconic acid

Cat. No.: B045900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of meconic acid in various

organic solvents. Meconic acid, a dicarboxylic acid primarily found in the opium poppy

(Papaver somniferum), is a key analytical marker for the presence of opium.[1] Understanding

its solubility is critical for extraction, purification, and analytical procedures in forensic science,

pharmacology, and drug development.

Chemical Properties of Meconic Acid
Meconic acid (3-hydroxy-4-oxo-4H-pyran-2,6-dicarboxylic acid) is a colorless crystalline solid

with a molecular weight of 200.10 g/mol .[2] Its structure, featuring two carboxylic acid groups

and a ketone on a pyran ring, dictates its solubility characteristics. While only slightly soluble in

water, it demonstrates significantly higher solubility in alcohols.[1]

Quantitative Solubility Data
The solubility of meconic acid has been determined in several common organic solvents. The

following table summarizes the available quantitative data, standardized to g/100 mL for ease

of comparison.
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Organic Solvent Temperature (°C)
Solubility ( g/100
mL)

Reference

Methanol Not Specified 2.0 [2]

Ethyl Acetate Not Specified 2.0 [2]

Acetone Not Specified 1.0 [2]

Water 25 0.84 [2][3]

Qualitative Solubility Information
In addition to the quantitative data, several sources describe the solubility of meconic acid in a

qualitative manner:

Ethanol: Freely soluble

Benzene: Freely soluble

Alcohol (general): Readily soluble[1]

Experimental Protocols for Solubility Determination
Precise and reproducible determination of solubility is paramount for accurate research and

development. Below are detailed methodologies for key experiments to ascertain the solubility

of meconic acid in organic solvents.

Method 1: Gravimetric Determination of Solubility
This method provides a highly accurate measurement of solubility by determining the mass of

the dissolved solute in a saturated solution.

Materials:

Meconic acid, analytical grade

Selected organic solvent, HPLC grade
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Thermostatically controlled shaker or water bath

Analytical balance (readable to ±0.0001 g)

Glass vials with screw caps

Volumetric flasks

Drying oven

Syringe filters (0.45 µm)

Procedure:

Sample Preparation: Add an excess amount of meconic acid to a series of glass vials.

Solvent Addition: Add a known volume of the organic solvent to each vial.

Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker or

water bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient

time (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Allow the vials to stand undisturbed at the constant temperature for at

least 24 hours to allow the undissolved solid to settle.

Sample Extraction: Carefully withdraw a known volume of the supernatant using a pre-

warmed syringe fitted with a syringe filter to avoid precipitation due to temperature changes.

Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed volumetric

flask. Carefully evaporate the solvent using a gentle stream of nitrogen or a rotary

evaporator.

Drying and Weighing: Place the flask in a drying oven at a temperature that will not degrade

the meconic acid (e.g., 60-80 °C) until a constant weight is achieved.

Calculation: The solubility (S) in g/100 mL is calculated using the following formula:

S = (mass of dried meconic acid / volume of solution withdrawn) * 100
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Method 2: Isothermal Shake-Flask Method with
Spectrophotometric Analysis
This method is suitable for a more rapid determination of solubility and is particularly useful

when a chromophore is present in the molecule, which is the case for meconic acid.

Materials:

Meconic acid, analytical grade

Selected organic solvent, HPLC grade

Thermostatically controlled shaker

UV-Vis Spectrophotometer

Calibrated volumetric flasks and pipettes

Syringe filters (0.45 µm)

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of meconic acid
of known concentrations in the solvent of interest.

Calibration Curve: Measure the absorbance of the standard solutions at the wavelength of

maximum absorbance (λmax) for meconic acid. Plot a calibration curve of absorbance

versus concentration.

Sample Equilibration: Prepare saturated solutions of meconic acid in the organic solvent as

described in the gravimetric method (Steps 1-4).

Sample Dilution: Withdraw a small, known volume of the clear supernatant and dilute it with

a known volume of the solvent to bring the absorbance within the linear range of the

calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted sample at the λmax.
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Concentration Determination: Use the calibration curve to determine the concentration of

meconic acid in the diluted sample.

Solubility Calculation: Calculate the solubility in the original saturated solution, accounting for

the dilution factor.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of meconic acid
solubility in an organic solvent using the gravimetric method.
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Workflow for Gravimetric Solubility Determination of Meconic Acid

Preparation

Equilibration

Measurement

Calculation

Weigh excess meconic acid

Add known volume of organic solvent

Agitate at constant temperature (24-48h)

Allow solid to settle (≥24h)

Withdraw and filter supernatant

Evaporate solvent from known volume of solution

Dry residue to constant weight

Weigh dried meconic acid

Calculate solubility (g/100 mL)
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Solvent Selection Logic for Meconic Acid

Solvent Polarity

Meconic Acid Properties
- Dicarboxylic Acid

- Polar

Polar Protic
(e.g., Methanol, Ethanol)

"Like dissolves like"
High H-bonding potential

Polar Aprotic
(e.g., Acetone, Ethyl Acetate)

Dipole-dipole interactions

Nonpolar
(e.g., Benzene, Hexane)

Limited interaction

High Solubility
(Good for extraction)

Moderate to Low Solubility
(Potentially useful for crystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045900#meconic-acid-solubility-in-different-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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